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Compound of Interest

Compound Name: Desmethyl Celecoxib-d4

Cat. No.: B12420889

Get Quote

In the landscape of modern drug discovery and development, precision and accuracy are the

cornerstones of reliable data. The journey from a lead compound to a clinical candidate is

paved with rigorous analytical challenges, particularly in the realm of pharmacokinetics and

metabolism. It is here that stable isotope-labeled internal standards become indispensable

tools. This guide provides a comprehensive examination of Desmethyl Celecoxib-d4, a

deuterated analog of a key Celecoxib metabolite. Our objective is not merely to list its

properties but to provide a foundational understanding of its characterization, handling, and

critical role in generating robust, reproducible, and trustworthy bioanalytical data. We will

explore the causality behind experimental choices, grounding our discussion in the principles of

analytical chemistry and the practical demands of the research laboratory.

Chemical Identity and Structural Elucidation
Desmethyl Celecoxib is a metabolite of Celecoxib, a well-known selective COX-2 inhibitor.[1][2]

The "-d4" designation signifies that four specific hydrogen atoms on the 4-sulfamoylphenyl ring

have been replaced with deuterium, a stable, non-radioactive isotope of hydrogen.[3] This

subtle yet significant modification is the key to its function as an internal standard.
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IUPAC Name: 2,3,5,6-tetradeuterio-4-[5-(4-methylphenyl)-3-(trifluoromethyl)pyrazol-1-

yl]benzenesulfonamide[3]

Molecular Formula: C₁₇H₁₀D₄F₃N₃O₂S

CAS Number: 544686-20-6[4]

Below is the chemical structure of Desmethyl Celecoxib-d4, highlighting the positions of the

deuterium atoms.

Caption: Structure of Desmethyl Celecoxib-d4.

Core Physicochemical Properties
The fundamental physicochemical properties dictate how a compound is handled, stored, and

formulated for experimental use. The data below has been consolidated from various supplier

technical data sheets and literature.

Property Value Source(s)

Appearance White to Pale Yellow Solid [5]

Molecular Weight
371.39 g/mol (Desmethyl

Celecoxib: 367.35 g/mol )
[3][6]

Melting Point 157-159°C (Celecoxib-d4) [5]

Solubility

DMSO: Soluble (Slightly)

Methanol: Soluble (Slightly)

Chloroform: Soluble (Slightly)

Water: Insoluble

[5][6]

Storage (Solid) -20°C for up to 3 years [6]

Storage (In Solution) -80°C for up to 1 year [6]

The Scientific Rationale for Deuteration
The substitution of hydrogen with deuterium is a cornerstone of modern bioanalysis for several

compelling reasons rooted in physical chemistry.
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The Kinetic Isotope Effect (KIE)
The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than a carbon-

hydrogen (C-H) bond.[7] This is due to the greater mass of the deuterium nucleus.

Consequently, reactions that involve the cleavage of a C-H bond as the rate-determining step

will proceed more slowly if that hydrogen is replaced with deuterium. This phenomenon is

known as the Kinetic Isotope Effect.[7]

In drug metabolism, many Phase I reactions, particularly those mediated by Cytochrome P450

enzymes, involve the oxidation of C-H bonds.[2] By strategically placing deuterium atoms at

sites of potential metabolism, the rate of metabolic conversion can be significantly reduced.

While Desmethyl Celecoxib is already a metabolite, the deuteration of the aromatic ring

enhances its stability against further oxidative metabolism, ensuring its integrity throughout the

analytical process.[7][8]

Utility as an Internal Standard
The ideal internal standard (IS) is a chemical mimic of the analyte. It should exhibit identical

behavior during sample preparation (e.g., protein precipitation, liquid-liquid extraction),

chromatography, and ionization in the mass spectrometer.[9] However, it must be

distinguishable from the analyte by the detector.

Desmethyl Celecoxib-d4 fulfills these criteria perfectly:

Chemical Equivalence: Its structure is nearly identical to the non-deuterated analyte,

ensuring it co-elutes during chromatography and has a similar ionization efficiency.

Mass Distinction: The four deuterium atoms increase its mass by four Daltons, allowing a

mass spectrometer to easily differentiate it from the analyte.[10]

This dual characteristic is the foundation of its role in a self-validating analytical system. By

adding a known quantity of Desmethyl Celecoxib-d4 to every sample at the beginning of the

workflow, any analyte loss during processing will be mirrored by a proportional loss of the

internal standard. The final quantification is based on the ratio of the analyte signal to the

internal standard signal, which remains constant and corrects for experimental variability.
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Internal Standard Workflow
Legend
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Caption: Role of an internal standard in a bioanalytical workflow.

Analytical Characterization Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b12420889/docs?utm_src=pdf-body-img#foreword-the-analytical-imperative-of-isotopic-labeling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Verifying the identity, purity, and integrity of Desmethyl Celecoxib-d4 is paramount before its

use. The following are standard, field-proven methodologies.

Purity and Identity Confirmation by LC-MS/MS
Expertise & Causality: This technique is the gold standard for confirming both the molecular

weight and the purity of the standard. A chromatographic separation first isolates the compound

from any potential impurities, and the tandem mass spectrometer provides definitive structural

information through fragmentation.

Protocol:

Stock Solution Preparation: Accurately weigh ~1 mg of Desmethyl Celecoxib-d4 and

dissolve in 1 mL of methanol to create a 1 mg/mL stock solution.

Working Solution: Serially dilute the stock solution to a working concentration of 1 µg/mL

using a 50:50 mixture of methanol and water.

Chromatographic Separation:

Column: C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 3 µm particle size).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 30% B, ramp to 95% B over 5 minutes, hold for 2 minutes, then return to

initial conditions.

Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Mass Spectrometry Detection:

Ionization Mode: Electrospray Ionization (ESI), Negative Mode.
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Rationale: The sulfonamide group is acidic and readily deprotonates to form a negative

ion, providing high sensitivity in negative mode.[11][12]

MRM Transitions:

Desmethyl Celecoxib-d4 (IS): Q1 (Precursor Ion) m/z 370.1 → Q3 (Product Ion) m/z

[Specific fragment].

Desmethyl Celecoxib (Analyte): Q1 m/z 366.1 → Q3 (Product Ion) m/z [Specific

fragment].

Note: Specific product ions would be determined during method development by

infusing the compound and observing its fragmentation pattern.

Data Analysis: Confirm the retention time and the presence of the correct precursor and

product ions. Purity is assessed by integrating the peak area of the parent compound relative

to any impurity peaks in the chromatogram.

LC-MS/MS Workflow

Working Solution
(1 µg/mL)

HPLC System
(C18 Column)

Inject Electrospray
Ionization (ESI)

Elute Quadrupole 1
(Precursor Ion

Selection)

Ionize Quadrupole 2
(Collision Cell - CID)

Fragment Quadrupole 3
(Product Ion
Selection)

Detector Data System
(Chromatogram & Spectra)

Click to download full resolution via product page

Caption: Workflow for LC-MS/MS characterization.

Structural Verification by NMR Spectroscopy
Expertise & Causality: While MS confirms mass, Nuclear Magnetic Resonance (NMR)

spectroscopy confirms the precise atomic structure. For a deuterated standard, ¹H NMR is

particularly powerful as it directly visualizes the absence of protons at the sites of deuteration.

Protocol:
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Sample Preparation: Dissolve 5-10 mg of Desmethyl Celecoxib-d4 in ~0.7 mL of a

deuterated solvent, typically DMSO-d₆ or Chloroform-d. The choice of solvent is critical to

avoid large interfering solvent peaks in the spectrum.

Acquisition:

Acquire a standard ¹H NMR spectrum.

Acquire a ¹³C NMR spectrum for full carbon skeleton confirmation.

Acquire a ¹⁹F NMR spectrum to confirm the trifluoromethyl group.[13]

Spectral Analysis:

¹H NMR: Compare the spectrum to that of a non-deuterated Desmethyl Celecoxib

standard. The key validation is the significant reduction or complete absence of signals in

the aromatic region corresponding to the 4-sulfamoylphenyl ring protons.[14] The signals

for the p-tolyl ring and the pyrazole proton should remain present.[15]

¹³C NMR: The spectrum will be very similar to the non-deuterated compound, but the

carbon signals at the sites of deuteration will appear as multiplets with lower intensity due

to C-D coupling.

¹⁹F NMR: A strong singlet should be observed, confirming the -CF₃ group.[13]

Formulation and Solubility Protocols for
Experimental Use
The poor aqueous solubility of Desmethyl Celecoxib-d4 necessitates the use of organic

solvents and formulation vehicles for in vitro and in vivo studies.[6][16] All preparations should

be performed under sterile conditions if intended for cell-based assays or animal studies.

Protocol 1: General Purpose Stock Solution (DMSO)

Objective: To create a high-concentration stock for serial dilution into aqueous buffers or

media.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b12420889/docs?utm_src=pdf-body#foreword-the-analytical-imperative-of-isotopic-labeling
https://www.mdpi.com/2813-446X/2/4/14
http://www.latamjpharm.org/trabajos/24/3/LAJOP_24_3_3_4_QOI2M97UFV.pdf
https://orgspectroscopyint.blogspot.com/2015/03/celecoxib.html?m=1
https://www.mdpi.com/2813-446X/2/4/14
https://www.benchchem.com/product/b12420889/docs?utm_src=pdf-body#foreword-the-analytical-imperative-of-isotopic-labeling
https://www.selleckchem.com/products/desmethyl-celecoxib.html
https://www.pmda.go.jp/files/000231272.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12420889?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method:

Weigh the required amount of Desmethyl Celecoxib-d4 into a sterile vial.

Add anhydrous DMSO to achieve the desired concentration (e.g., 10 mg/mL).[6]

Vortex or sonicate gently in a water bath to ensure complete dissolution.[1]

Aliquot into single-use volumes to prevent freeze-thaw cycles and store at -80°C.[1]

Causality: DMSO is a powerful aprotic solvent capable of dissolving a wide range of

hydrophobic compounds. Using anhydrous DMSO is critical as absorbed water can reduce

solubility and promote hydrolysis over long-term storage.[6]

Protocol 2: Formulation for In Vivo Dosing (PEG/Tween/Saline)

Objective: To create a clear, injectable solution suitable for animal studies.

Method (for a 1 mL solution at 2 mg/mL):

Prepare a 20 mg/mL stock solution in DMSO.

In a sterile tube, add 400 µL of PEG300.

Add 100 µL of the 20 mg/mL DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Slowly add 450 µL of sterile saline, mixing continuously, to bring the final volume to 1 mL.

[1]

Causality: This is a classic co-solvent system. PEG300 acts as the primary solubilizing

agent. Tween-80 is a non-ionic surfactant that prevents precipitation of the drug when the

aqueous saline is added. DMSO is kept to a minimum (<10%) to reduce potential toxicity.[1]

Conclusion: A Foundational Tool for Quantitative
Science
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Desmethyl Celecoxib-d4 is more than just a deuterated molecule; it is an enabling tool for the

generation of high-fidelity data in drug development. Its physicochemical properties—

predictable solubility, well-defined spectral characteristics, and the inherent stability conferred

by deuteration—make it an exemplary internal standard. Understanding the principles behind

its synthesis, characterization, and application allows researchers to move beyond rote

protocol-following and implement bioanalytical methods that are not only accurate but are

intrinsically self-validating and trustworthy. This guide serves as a technical foundation for

scientists and professionals who rely on such critical reagents to make informed decisions in

the complex process of pharmaceutical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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